N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C11H13BrClN5O
• Molecular Weight: 346.61 g/mol
• IUPAC Name: N-[3-(4-bromopyrazol-1-yl)propyl]-4-chloro-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H13BrClN5O/c1-17-10(9(13)6-15-17)11(19)14-3-2-4-18-7-8(12)5-16-18/h5-7H,2-4H2,1H3,(H,14,19)
• InChI Key: VAVZWQZHMSQVJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NCCCN2C=C(C=N2)Br

Description

N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is a synthetic compound that belongs to the class of pyrazole derivatives Pyrazoles are heterocyclic compounds containing a five-membered ring with two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide typically involves the following steps:

Formation of 4-bromo-1H-pyrazole: This can be achieved through the cyclization of appropriate precursors such as hydrazine and 1,3-diketones under acidic conditions.

Alkylation: The 4-bromo-1H-pyrazole is then alkylated with 3-chloropropylamine to introduce the propyl chain.

Coupling Reaction: The resulting intermediate is coupled with 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid using coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions to modify its functional groups and alter its chemical properties.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules, especially in the presence of catalysts.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield derivatives with different functional groups, while oxidation and reduction can lead to changes in the oxidation state of the compound .

Scientific Research Applications

N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-[3-(4-bromo-1H-pyrazol-1-yl)propyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, inhibiting their activity and affecting cellular processes.

Pathways Involved: It may interfere with signaling pathways involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

• 3-[(4-bromo-1H-pyrazol-1-yl)methyl]aniline
• 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide
• N-(2-(5-bromo-1H-indazol-1-yl)-phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-carboxamide

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and development .